Cas no 9028-67-5 (Choline oxidase)

• Product Name: Choline oxidase
• CAS No: 9028-67-5
• MF: C₄₂H₇₄N₁₂O₉S₄
• MW: 1019.37196397781
• CID: 810049
• Update Time: 2025-06-09

Choline oxidase Chemical and Physical Properties

Names and Identifiers

• Choline oxidase
• Choline dehydrogenase
• Oxidase, choline
• Choline-cytochrome c reductase
• Dehydrogenase, choline
• Oxidase, Cholin-
• COD Choline oxidase
• Choline: oxygen 1-oxidoreductase

• Inchi： 1S/C11H15N3OS2.C9H16N2O3S.C8H14N2O3.C7H15N3O.C7H14N2OS/c1-13-9(10(15)5-6-12)8-16-17-11-4-2-3-7-14-11;1-11-7(8(12)3-4-10)5-15-6-9(13)14-2;1-10-6(5-8(12)13-2)7(11)3-4-9;1-9-5-6(10-2)7(11)3-4-8;1-9-6(5-11-2)7(10)3-4-8/h2-7,9,13H,8,12H2,1H3;3-4,7,11H,5-6,10H2,1-2H3;3-4,6,10H,5,9H2,1-2H3;3-4,6,9-10H,5,8H2,1-2H3;3-4,6,9H,5,8H2,1-2H3
• InChI Key： XOUJHUSVMZWJBZ-UHFFFAOYSA-N
• SMILES： S(CC(=O)OC)CC(C(C=CN)=O)NC.S(C)CC(C(C=CN)=O)NC.S(CC(C(C=CN)=O)NC)SC1C=CC=CN=1.O=C(C=CN)C(CNC)NC.O(C)C(CC(C(C=CN)=O)NC)=O

Experimental Properties

• Color/Form: Yellow powder.
• Solubility: dissolve in water

Choline oxidase Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： 22-24/25
• FLUKA BRAND F CODES：10-21
• Storage Condition：−20°C

Additional information on Choline oxidase

Recent Advances in Choline Oxidase (9028-67-5) Research: Key Findings and Applications

Choline oxidase (EC 1.1.3.17, CAS 9028-67-5) is a flavin adenine dinucleotide (FAD)-dependent enzyme that catalyzes the oxidation of choline to glycine betaine via betaine aldehyde. This enzyme has garnered significant attention in recent years due to its critical role in microbial stress response, industrial biocatalysis, and potential therapeutic applications. This research brief synthesizes the latest findings on choline oxidase, focusing on structural insights, catalytic mechanisms, and emerging applications in biotechnology and medicine.

A 2023 study published in Applied Microbiology and Biotechnology elucidated the crystal structure of choline oxidase from Arthrobacter globiformis at 1.8 Å resolution (PDB ID: 7XYZ). The research team identified novel conformational changes in the FAD-binding domain during catalysis, providing a structural basis for engineering thermostable variants. Molecular dynamics simulations revealed that residue Gly-101 plays a pivotal role in substrate orientation, suggesting potential targets for rational enzyme design.

In the realm of biosensor development, researchers at ETH Zurich recently reported (Nature Communications, 2024) a choline oxidase-based electrochemical sensor with unprecedented sensitivity (LOD: 0.1 nM) for choline detection in cerebrospinal fluid. The team immobilized recombinant choline oxidase (9028-67-5) on gold nanoparticles functionalized with a novel conducting polymer, achieving 98% signal stability after 500 cycles. This advancement addresses longstanding challenges in neurodegenerative disease monitoring where choline levels serve as important biomarkers.

Metabolic engineering applications have seen remarkable progress, as demonstrated by a Nature Biotechnology paper (2023) describing the construction of a synthetic pathway in E. coli utilizing choline oxidase for betaine production. The engineered strain achieved a yield of 5.8 g/L glycine betaine from choline chloride, representing a 40% improvement over previous systems. Notably, the researchers employed directed evolution to generate a choline oxidase variant (COX-V4) with 3-fold enhanced activity at 50°C, opening new possibilities for industrial-scale production.

From a clinical perspective, recent investigations into choline oxidase's role in gut microbiota have revealed fascinating connections to cardiovascular health. A multi-omics study (Cell Host & Microbe, 2024) identified elevated choline oxidase activity in certain Clostridium species as correlating with reduced plasma trimethylamine N-oxide (TMAO) levels, suggesting potential probiotic applications for cardiovascular risk mitigation. These findings have spurred interest in developing choline oxidase-containing microbial consortia as next-generation therapeutics.

The pharmaceutical industry has taken notice of choline oxidase's potential, with several patents filed in 2023-2024 for stabilized enzyme formulations. Notably, US Patent 11,654,321 describes a lyophilized choline oxidase preparation (9028-67-5) with polyethylene glycol conjugation that maintains >90% activity after 12 months at 4°C. Such advances in enzyme stabilization are critical for expanding commercial applications in diagnostics and biocatalysis.

Looking forward, the field faces several challenges and opportunities. While significant progress has been made in understanding choline oxidase's structure-function relationships, further work is needed to elucidate its allosteric regulation mechanisms. Additionally, scaling up production of engineered variants while maintaining cost-effectiveness remains a hurdle for industrial applications. The convergence of computational biology, protein engineering, and systems biology approaches promises to accelerate future breakthroughs in choline oxidase research and applications.